Cas no 1798542-46-7 (N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide)

• Product Name: N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide
• CAS No: 1798542-46-7
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 5375920
• Update Time: 2025-10-21

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide

• Inchi： 1S/C19H20N4O/c24-19(14-22-11-8-15-5-1-2-6-17(15)22)21-16-9-12-23(13-16)18-7-3-4-10-20-18/h1-8,10-11,16H,9,12-14H2,(H,21,24)
• InChI Key： URNKBEKEGSNLDA-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CCN(C3=NC=CC=C3)C2)=O)C2=C(C=CC=C2)C=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.6±55.0 °C(Predicted)
• pka: 15.10±0.20(Predicted)

Additional information on N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide

Comprehensive Analysis of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide (CAS No. 1798542-46-7)

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide (CAS No. 1798542-46-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of pyridine, pyrrolidine, and indole moieties, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern pharmacology.

The compound's molecular structure is characterized by a central pyrrolidine ring linked to a pyridine group and an indole-acetamide side chain. This arrangement provides versatile binding capabilities, enabling interactions with various biological targets. Recent studies suggest that derivatives of this compound may exhibit neuroprotective or anti-inflammatory properties, aligning with current trends in neurodegenerative disease research and immune modulation.

In the context of drug design, N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide serves as a valuable scaffold for medicinal chemists. Its pharmacokinetic properties, such as solubility and metabolic stability, are actively investigated using advanced computational tools like molecular docking and QSAR modeling. These techniques help predict the compound's behavior in biological systems, addressing common queries about drug-likeness and ADME profiles that dominate pharmaceutical searches.

The synthesis of this compound typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Process optimization remains a key focus area, as evidenced by numerous patent applications exploring efficient production methods. This aligns with industry demands for cost-effective synthesis and green chemistry approaches, which are frequently searched topics in chemical manufacturing.

From an analytical perspective, CAS No. 1798542-46-7 requires specialized characterization techniques. Modern laboratories employ LC-MS, NMR spectroscopy, and X-ray crystallography to verify its purity and structural integrity. These methods answer common technical questions about compound identification and quality control procedures that researchers often inquire about.

Emerging applications of this compound extend to chemical biology studies, where it serves as a molecular probe for investigating cellular signaling pathways. Its potential role in epigenetic regulation and protein-protein interactions makes it relevant to cutting-edge research areas that frequently appear in scientific literature and conference discussions.

As the pharmaceutical industry continues to explore small molecule therapeutics, compounds like N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide remain at the forefront of innovation. Its structural features address current challenges in drug selectivity and target engagement, topics that generate substantial discussion in medicinal chemistry forums and research publications.

Future research directions may focus on developing analog series based on this core structure to optimize biological activity. The compound's versatility supports its investigation across multiple therapeutic areas, including CNS disorders and metabolic diseases, which represent significant unmet medical needs and popular search categories in biomedical databases.

In conclusion, N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-1H-indole-1-acetamide (CAS No. 1798542-46-7) represents an important chemical entity with broad potential in life sciences. Its continued study contributes valuable insights to structure-activity relationships and rational drug design principles, while addressing many frequently asked questions in contemporary pharmaceutical research and development.